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2-(2,6-Diaminohexanoylamino)-3-
methylbutanoic acid solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid

CAS No.: 20556-11-0

Cat. No.: S760070

Compound Identification and Structural Information

The compound 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid is registered in the PubChem
database with the CID 140709 and a molecular formula of C11H23N30s3 [1]. Beyond this identifier, the

provided search results do not contain further structural analysis or spectral data for this specific molecule.

Context from a Relevant Patent

The compound is listed in a patent (US20210268091A1) related to neoantigens for treating cancers,

particularly those involving mutant Ras proteins, such as colon cancer and non-small cell lung carcinoma

[2].

Within the patent, the compound is part of a much larger, complex structure. The diagram below illustrates

how it is incorporated as a segment within a lengthier peptide sequence.
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2,6-diaminohexanoic acid

Diagram Legend

Click to download full resolution via product page
(caption: Conceptual incorporation of the diaminohexanoyl unit into a peptide chain.)

The patent does not provide isolated solubility or stability data for the compound in question. Its role is
defined by its function as a structural component within a therapeutic peptide, where its properties would

influence the overall behavior of the larger molecule [2].

Insights from a Structurally Similar Compound

While direct data is unavailable, insights can be drawn from a search result for a somewhat similar

compound, 3-Methyl-2-(methylamino)butanoic acid (N-Methylvaline) [3].

The table below summarizes the general solubility properties reported for this similar compound.

Property Description for 3-Methyl-2-(methylamino)butanoic acid

Water Solubility Soluble, due to hydrogen bonding with water molecules [3].
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Property Description for 3-Methyl-2-(methylamino)butanoic acid

Organic Solvent Soluble in polar organic solvents like methanol and ethanol [3].
Solubility

pH-Dependent Solubility is influenced by pH; protonation of the amine group in acid or
Solubility deprotonation of the carboxyl group in base can increase solubility [3].

These properties are characteristic of amino acid derivatives and suggest that the target compound likely

shares similar solubility behavior due to the presence of both acidic (carboxyl) and basic (amino) functional

groups [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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